Cas no 81115-67-5 ((S)-(S)-2-Methylbutyl 2-methylbutanoate)

(S)-(S)-2-Methylbutyl 2-methylbutanoate structure
81115-67-5 structure
Product name:(S)-(S)-2-Methylbutyl 2-methylbutanoate
CAS No:81115-67-5
MF:C10H20O2
MW:172.2646
CID:60299
PubChem ID:12867342

(S)-(S)-2-Methylbutyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-(S)-2-Methylbutyl 2-methylbutanoate
    • [S-(R*,R*)]-2-Methylbutanoic acid 2-methylbutyl ester
    • 81115-67-5
    • [(2S)-2-methylbutyl] (2S)-2-methylbutanoate
    • Inchi: 1S/C10H20O2/c1-5-8(3)7-12-10(11)9(4)6-2/h8-9H,5-7H2,1-4H3
    • InChI Key: PVYFCGRBIREQLL-UHFFFAOYSA-N
    • SMILES: CC(CC)C(OCC(C)CC)=O

Computed Properties

  • Exact Mass: 172.146
  • Monoisotopic Mass: 172.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 0.870
  • Boiling Point: 185 ºC
  • Flash Point: 65 ºC
  • Refractive Index: 1.4200
  • FEMA: 3359

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